4-Fluoro-2-(trifluoromethyl)benzyl alcohol
Overview
Description
“4-Fluoro-2-(trifluoromethyl)benzyl alcohol” is an aromatic primary alcohol . It is functionally related to a benzyl alcohol . It is used as a pharmaceutical intermediate and is also used to predict the NMR spectrum .
Molecular Structure Analysis
The molecular formula of “4-Fluoro-2-(trifluoromethyl)benzyl alcohol” is C8H6F4O . The molecular weight is 194.13 . The SMILES string is OCc1ccc(F)cc1C(F)(F)F .Physical And Chemical Properties Analysis
The physical form of “4-Fluoro-2-(trifluoromethyl)benzyl alcohol” can be solid, semi-solid, or liquid . It should be stored sealed in dry conditions at room temperature .Scientific Research Applications
Synthesis of Amino Acids
A key application involves the synthesis of α-trifluoromethyl α-amino acids with aromatic, heteroaromatic, and ferrocenyl subunits in the side chain. This process utilizes 5-benzyloxy-4-trifluoromethyl-1,3-oxazoles, derived from similar compounds, and demonstrates a new route towards these amino acids, highlighting the versatility of such fluorinated compounds in synthetic organic chemistry (Burger et al., 2006).
Photocatalytic Decomposition
Another study focuses on the heterogeneous photocatalytic decomposition of halosubstituted benzyl alcohols on semiconductor particles in aqueous media, including compounds similar to 4-Fluoro-2-(trifluoromethyl)benzyl alcohol. This research highlights the potential for using such fluorinated benzyl alcohols in environmental applications, such as the degradation of organic pollutants (Wissiak et al., 2000).
Functionalization of Benzene Derivatives
The site-selective functionalization of 1,3-bis(trifluoromethyl)benzene, leading to products like 2,6-bis(trifluoromethyl)benzyl alcohol, showcases the utility of fluorinated benzyl alcohols in the regioselective modification of aromatic compounds. This opens avenues for the synthesis of specialized materials and intermediates with specific electronic properties (Dmowski & Piasecka-Maciejewska, 1998).
Oxidation to Aldehydes
Selective photocatalytic oxidation of benzyl alcohol derivatives, including 4-(trifluoromethyl)benzyl alcohol, into corresponding aldehydes by molecular oxygen on titanium dioxide under visible light irradiation, is another significant application. This process emphasizes the role of such fluorinated compounds in green chemistry, offering a sustainable pathway for the synthesis of aldehydes from alcohols (Higashimoto et al., 2009).
Safety and Hazards
properties
IUPAC Name |
[4-fluoro-2-(trifluoromethyl)phenyl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F4O/c9-6-2-1-5(4-13)7(3-6)8(10,11)12/h1-3,13H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCDWCMMCVRWROH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)C(F)(F)F)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10372144 |
Source
|
| Record name | 4-Fluoro-2-(trifluoromethyl)benzyl alcohol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10372144 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-2-(trifluoromethyl)benzyl alcohol | |
CAS RN |
220227-29-2 |
Source
|
| Record name | 4-Fluoro-2-(trifluoromethyl)benzyl alcohol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10372144 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 220227-29-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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